Cas no 344748-96-5 (3-Isoxazolamine,5-(1,2,2-trimethylpropyl)-(9CI))

3-Isoxazolamine,5-(1,2,2-trimethylpropyl)-(9CI) structure
344748-96-5 structure
Product Name:3-Isoxazolamine,5-(1,2,2-trimethylpropyl)-(9CI)
CAS No:344748-96-5
MF:C9H16N2O
MW:168.236142158508
CID:919231
Update Time:2023-11-19

3-Isoxazolamine,5-(1,2,2-trimethylpropyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolamine,5-(1,2,2-trimethylpropyl)-(9CI)
    • 5-(3,3-dimethylbutan-2-yl)-1,2-oxazol-3-amine
    • CID 13168218
    • 3-Isoxazolamine, 5-(1,2,2-trimethylpropyl)-
    • Inchi: 1S/C9H16N2O/c1-6(9(2,3)4)7-5-8(10)11-12-7/h5-6H,1-4H3,(H2,10,11)
    • InChI Key: DYCQWTPMIHWXKN-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N)=N1)C(C)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Topological Polar Surface Area: 52
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